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Compound of Interest

Compound Name: 1-Ebio

Cat. No.: B031489 Get Quote

Application Notes and Protocols for 1-Ebio
For Researchers, Scientists, and Drug Development
Professionals
Introduction

1-Ethyl-2-benzimidazolinone (1-Ebio) is a potent activator of the intermediate-conductance

calcium-activated potassium channels (KCa3.1, also known as SK4 or IKCa1).[1][2] These

channels play a crucial role in regulating membrane potential and cellular responses in various

cell types, including epithelial and endothelial cells.[1] Activation of KCa3.1 channels by 1-Ebio
leads to potassium efflux, resulting in membrane hyperpolarization.[1][2][3] This change in

membrane potential influences a variety of downstream cellular processes, such as ion

transport, cell proliferation, and migration.[4][5][6] These application notes provide detailed

protocols for the preparation of 1-Ebio stock solutions and their application in research

settings.
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Property Value Source

Molecular Weight 162.19 g/mol

Molecular Formula C₉H₁₀N₂O

CAS Number 10045-45-1

Appearance Solid

Purity ≥98%

Solubility in DMSO up to 100 mM

Solubility in Ethanol up to 100 mM

Table 2: Recommended Stock Solution and Storage Conditions

Parameter Recommendation

Solvent Dimethyl Sulfoxide (DMSO)

Concentration 10 mM - 100 mM

Storage Temperature -20°C or -80°C

Storage Duration
Up to 6 months at -80°C in solvent; up to 1

month at -20°C in solvent.

Handling Aliquot to avoid repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 100 mM 1-Ebio Stock
Solution in DMSO
Materials:

1-Ebio powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of 1-Ebio:

To prepare 1 mL of a 100 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L x 0.001 L x 162.19 g/mol = 16.22 mg

Weighing 1-Ebio:

Accurately weigh 16.22 mg of 1-Ebio powder and transfer it to a sterile vial.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the vial containing the 1-Ebio powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C can aid in dissolution if necessary.

Storage:

Aliquot the 100 mM 1-Ebio stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage. Avoid

repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution for Cell
Culture Applications
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Materials:

100 mM 1-Ebio stock solution in DMSO

Sterile cell culture medium

Sterile serological pipettes and pipette tips

Procedure:

Determine the final desired concentration of 1-Ebio for your experiment (e.g., 100 µM).

Calculate the dilution factor:

Dilution Factor = [Stock Concentration] / [Final Concentration]

Dilution Factor = 100,000 µM / 100 µM = 1000

Prepare the working solution:

To prepare 1 mL of a 100 µM working solution, you will need to add 1 µL of the 100 mM

stock solution to 999 µL of cell culture medium.

It is recommended to perform a serial dilution for accuracy, especially for lower final

concentrations. For example, first, dilute the 100 mM stock to 10 mM in DMSO, and then

dilute the 10 mM intermediate stock into the cell culture medium.

Final DMSO Concentration:

Ensure that the final concentration of DMSO in the cell culture medium is non-toxic to the

cells, typically below 0.5%, and ideally at or below 0.1%.[7]

For a 1:1000 dilution as described above, the final DMSO concentration will be 0.1%.

Control Group:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without 1-Ebio.
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Visualizations
Signaling Pathway of 1-Ebio Action

Extracellular Space

Plasma Membrane

Intracellular Space

1-Ebio

KCa3.1 Channel

Activates

K+ Efflux

Opens

Membrane
Hyperpolarization

Leads to

Increased Driving Force
for Ca2+ Influx

Increases

Cellular Responses
(e.g., Cl- Secretion, Altered Proliferation)

Modulates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b031489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Signaling pathway of 1-Ebio action.

Experimental Workflow for 1-Ebio Stock and Working
Solution Preparation
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Stock Solution Preparation

Working Solution Preparation
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Caption: Workflow for 1-Ebio solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Activation of K+ channel by 1-EBIO rescues the head and neck squamous cell carcinoma
cells from Ca2+ ionophore-induced cell death - PMC [pmc.ncbi.nlm.nih.gov]

2. 1-EBIO stimulates Cl- secretion by activating a basolateral K+ channel in the mouse
jejunum - PubMed [pubmed.ncbi.nlm.nih.gov]

3. In vivo characterisation of the small-conductance KCa (SK) channel activator 1-ethyl-2-
benzimidazolinone (1-EBIO) as a potential anticonvulsant - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. cellphysiolbiochem.com [cellphysiolbiochem.com]

5. The potassium channel KCa3.1 promotes cell proliferation by activating SKP2 and
metastasis through the EMT pathway in hepatocellular carcinoma - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. The Intermediate Conductance Calcium-activated Potassium Channel KCa3.1 Regulates
Vascular Smooth Muscle Cell Proliferation via Controlling Calcium-dependent Signaling -
PMC [pmc.ncbi.nlm.nih.gov]

7. medchemexpress.cn [medchemexpress.cn]

To cite this document: BenchChem. [1-Ebio solubility and stock solution preparation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031489#1-ebio-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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